Cas no 16841-19-3 (1-hydroxycyclopentane-1-carboxylic acid)

1-Hydroxycyclopentane-1-carboxylic acid is a cyclic hydroxycarboxylic acid featuring a hydroxyl group and a carboxyl group attached to the same carbon atom within a cyclopentane ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals, pharmaceuticals, and specialty materials. Its cyclic framework enhances stability while the functional groups allow for versatile derivatization, including esterification, amidation, and oxidation reactions. The compound is also of interest in stereochemical studies due to the potential for chiral center formation. Its balanced hydrophilicity and lipophilicity contribute to its utility in designing bioactive molecules.

1-hydroxycyclopentane-1-carboxylic acid structure

16841-19-3 structure

Product Name:1-hydroxycyclopentane-1-carboxylic acid

CAS No:16841-19-3

MF:C₆H₁₀O₃

MW:130.141802310944

MDL:MFCD00045414

CID:200537

PubChem ID:117177

Update Time:2025-08-10

1-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Hydroxycyclopentanecarboxylic acid
- 1-Hydroxy-cyclopentanecarboxylic acid
- Cyclopentanecarboxylicacid, 1-hydroxy-
- 1-hydroxycyclopentanecarboxylic acid(SALTDATA: FREE)
- 1-Hydroxycyclopentan-1-carboxylic acid
- NSC 64727
- NSC 64918
- 1-hydroxycyclopentane-1-carboxylicacid
- 1-Hydroxy-1-cyclopentanecarboxylic acid
- 1-hydroxycyclopentane-1-carboxylic acid
- Cyclopentanecarboxylic acid, 1-hydroxy-
- 1-Hydroxy-cyclopentanecarboxylicacid
- 468D8R6F8N
- WLN: L5TJ AVQ AQ
- NCIOpen2_000218
- NCIOpen2_000164
- NIOSH/GY2790000
- JJABOWZNFOCHMN-UHFFFAOYSA-N
- 1-cyclopentanol-1-carboxylic acid
- NSC64918
- NSC64727
- 1-Hydroxycyclopentanecarboxylic Acid.
- GY27900000
- NSC-64727
- 1-Hydroxycyclopentanecarboxylic acid, AldrichCPR
- NoName_619
- 1-hydroxycyclopentane-carboxylic acid
- 16841-19-3
- 1-Hydroxycyclopentanecarboxylicacid
- AMY40976
- J-010454
- AKOS001302540
- Z220335554
- CB 1693
- CS-W006221
- BS-13024
- DTXSID70901494
- SY031777
- RB3239
- BB 0256922
- NSC-64918
- MFCD00045414
- A3724
- EN300-25960
- UNII-468D8R6F8N
- SCHEMBL756943
- FT-0682353
- DB-016988
- STL301922
- DB-064685
- MDL： MFCD00045414
- Inchi： 1S/C6H10O3/c7-5(8)6(9)3-1-2-4-6/h9H,1-4H2,(H,7,8)
- InChI Key： JJABOWZNFOCHMN-UHFFFAOYSA-N
- SMILES： OC1(C(=O)O)CCCC1

Computed Properties

Exact Mass: 130.063
Monoisotopic Mass: 130.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.2

Experimental Properties

Density: 1.350
Melting Point: 103-104 ºC
Boiling Point: 287.5℃ at 760 mmHg
PSA: 57.53

1-hydroxycyclopentane-1-carboxylic acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT
PackingGroup：Ⅲ

1-hydroxycyclopentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	057578-1g	1-hydroxycyclopentane-1-carboxylic acid	16841-19-3	95%	1g	4307CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VZ911-1g	1-hydroxycyclopentane-1-carboxylic acid	16841-19-3	97%	1g	713.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VZ911-250mg	1-hydroxycyclopentane-1-carboxylic acid	16841-19-3	97%	250mg	471CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VZ911-5g	1-hydroxycyclopentane-1-carboxylic acid	16841-19-3	97%	5g	2802.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VZ911-50mg	1-hydroxycyclopentane-1-carboxylic acid	16841-19-3	97%	50mg	116.0CNY	2021-07-12
Fluorochem	025042-250mg	1-Hydroxy-cyclopentanecarboxylic acid	16841-19-3	95%	250mg	￡23.00	2022-03-01
Fluorochem	025042-1g	1-Hydroxy-cyclopentanecarboxylic acid	16841-19-3	95%	1g	￡51.00	2022-03-01
Fluorochem	025042-5g	1-Hydroxy-cyclopentanecarboxylic acid	16841-19-3	95%	5g	￡188.00	2022-03-01
Fluorochem	025042-25g	1-Hydroxy-cyclopentanecarboxylic acid	16841-19-3	95%	25g	￡563.00	2022-03-01
Alichem	A279000121-5g	1-Hydroxycyclopentanecarboxylic acid	16841-19-3	95%	5g	328.48 USD	2021-06-15

1-hydroxycyclopentane-1-carboxylic acid Related Literature

1. CCIV.—The preparation of unsaturated ketones from the chlorides of hydroxy-acids

George Armand Robert Kon,Bindigawavale Tirumalachar Narayanan J. Chem. Soc. 1927 1546
2. 678. Simple analogues of cortisone. Part I. Some monocyclic compounds

J. D. Billimoria,N. F. Maclagan J. Chem. Soc. 1951 3067
3. Organic chemistry

A. Cousen J. Chem. Soc. Abstr. 1924 126 i821
4. 1-Amino-2-nitrocyclopentanecarboxylic acid. A new naturallyoccurring nitro-compound

B. F. Burrows,W. B. Turner J. Chem. Soc. C 1966 255
5. Studies in pyrolysis. Part V. Pyrolysis of 1-anilinocycloalkanecarboxylic acids

W. C. Bain,P. D. Ritchie J. Chem. Soc. 1955 4407